Cas no 166959-29-1 (1-Bromo-4-(2-methoxyethoxy)methylbenzene)

1-Bromo-4-(2-methoxyethoxy)methylbenzene structure
166959-29-1 structure
Product Name:1-Bromo-4-(2-methoxyethoxy)methylbenzene
CAS No:166959-29-1
MF:C10H13BrO2
MW:245.113022565842
MDL:MFCD14687001
CID:3161847
PubChem ID:21997565
Update Time:2025-04-21

1-Bromo-4-(2-methoxyethoxy)methylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-?bromo-?4-?[(2-?methoxyethoxy)?methyl]?-
    • 1-Bromo-4-(2-methoxyethoxy)methylbenzene
    • 166959-29-1
    • 1-(4-bromobenzyloxy)-2-methoxyethane
    • CS-0217499
    • EN300-75519
    • 1-bromo-4-((2-methoxyethoxy)methyl)benzene
    • 1-bromo-4-[(2-methoxyethoxy)methyl]benzene
    • 1-bromo-4-(2-methoxyethoxymethyl)benzene
    • 1-bromo-4-(2-methoxy-ethoxymethyl)-benzene
    • AKOS010793538
    • N11574
    • LGSRXJSBIBWDHR-UHFFFAOYSA-N
    • MFCD14687001
    • 855-854-4
    • SCHEMBL3106528
    • RGA95929
    • 2-(4-bromobenzyloxy)-1-methoxyethane
    • DB-102456
    • MDL: MFCD14687001
    • Inchi: 1S/C10H13BrO2/c1-12-6-7-13-8-9-2-4-10(11)5-3-9/h2-5H,6-8H2,1H3
    • InChI Key: LGSRXJSBIBWDHR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)COCCOC

Computed Properties

  • Exact Mass: 244.00989Da
  • Monoisotopic Mass: 244.00989Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 18.5Ų

1-Bromo-4-(2-methoxyethoxy)methylbenzene Security Information

1-Bromo-4-(2-methoxyethoxy)methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 50.00 2022-06-07
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Enamine
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